4-t-Butoxy-2,3,6-trifluoro-5-methoxypyridine

• Molecular Formula: C10H12F3NO2
• Molecular Weight: 235.20 g/mol
• IUPAC Name: 2,3,6-trifluoro-5-methoxy-4-[(2-methylpropan-2-yl)oxy]pyridine
• InChI: InChI=1S/C10H12F3NO2/c1-10(2,3)16-6-5(11)8(12)14-9(13)7(6)15-4/h1-4H3
• InChI Key: XKHLYUXYLGDTCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C(=NC(=C1F)F)F)OC

Description

4-t-Butoxy-2,3,6-trifluoro-5-methoxypyridine is a useful research compound. Its molecular formula is C10H12F3NO2 and its molecular weight is 235.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 237 mg (1.07 mmol) of 4-t-butoxy-2,3,6-trifluoro-5-hydroxypyridine, from step 275a above, in 3 mL of anhydrous THF was added 335 mg (1.277 mmol) of triphenyl phosphine and 0.060 mL (1.48 mmol) of methanol. To this solution was added 0.200 mL (1.270 mmol) of DEAD dropwise at room temperature. The reaction was complete in 10 min, so the solvents were removed under vacuum and the residue was purified by flash chromatography on silica gel, eluting with 1:16 ethyl acetate:hexane to give 215.6 mg of the title product as a colorless liquid after removal of the solvent.